Carazolol

• CAS No.: 57775-29-8
• Product Name: Carazolol
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 1-(9H-carbazol-4-yloxy)-3-(propan-2-ylamino)propan-2-ol
• Standard InChI: InChI=1S/C18H22N2O2/c1-12(2)19-10-13(21)11-22-17-9-5-8-16-18(17)14-6-3-4-7-15(14)20-16/h3-9,12-13,19-21H,10-11H2,1-2H3
• Standard InChIKey: BQXQGZPYHWWCEB-UHFFFAOYSA-N
• SMILES: CC(C)NCC(COC1=CC=CC2=C1C3=CC=CC=C3N2)O
• Canonical SMILES: CC(C)NCC(COC1=CC=CC2=C1C3=CC=CC=C3N2)O
• Appearance: Solid powder
• Description: Carazolol is a beta1/beta2 adrenoceptor antagonist of high potency used in the treatment of hypertension. Its affinity for the beta 3-adrenoceptor was determined in Chinese hamster ovary cells transfected with the gene of the human or the murine beta 3-adrenoceptor. Carazolol is recognized with a nanomolar affinity, which positions it among the best ligands for beta 3-adrenoceptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BM 51052; carazolol; carazolol, (+)-isomer; carazolol, (+-)-isomer; carazolol, (-)-isomer; carazolol, monohydrochloride; Suacron
• Reference: 1: Rizzo A, Spedicato M, Mutinati M, Minoia G, Pantaleo M, Sciorsci RL. In vivo and in vitro studies of the role of the adrenergic system and follicular wall contractility in the pathogenesis and resolution of bovine follicular cysts. Theriogenology. 2011 Nov;76(8):1526-31. doi: 10.1016/j.theriogenology.2011.06.024. Epub 2011 Jul 31. PubMed PMID: 21803406.; 2: Kruk I, Michalska T, Kładna A, Aboul-Enein HY. Prooxidant action of carazolol in the Fenton-like reaction. Luminescence. 2011 Nov-Dec;26(6):429-33. doi: 10.1002/bio.1248. Epub 2010 Sep 14. PubMed PMID: 20842633.; 3: Zawadzka I, Rodziewicz L. [Determination of azaperone and carazolol residues in animals kidney using LC-MS/MS method]. Rocz Panstw Zakl Hig. 2009;60(1):19-23. Polish. PubMed PMID: 19579764.; 4: Méjean A, Guillaume JL, Strosberg AD. Carazolol: a potent, selective beta 3-adrenoceptor agonist. Eur J Pharmacol. 1995 Nov 30;291(3):359-66. PubMed PMID: 8719421.; 5: Rudloff PR, Bostedt H. [Effect of the beta blockader carazolol (Suacron) on parturition in sows]. Tierarztl Prax. 1984;12(4):443-9. German. PubMed PMID: 6152081.; 6: Berridge MS, Nelson AD, Zheng L, Leisure GP, Miraldi F. Specific beta-adrenergic receptor binding of carazolol measured with PET. J Nucl Med. 1994 Oct;35(10):1665-76. PubMed PMID: 7931670.; 7: Bartsch W, Sponer G, Dietmann K, Kohler M. Comparative investigation on the cardio-protective action of the beta-blockers carazolol, propranolol and pindolol in rats. Arzneimittelforschung. 1981;31(11):1885-8. PubMed PMID: 6119093.; 8: Holtz W, Schmidt-Baulain R, Meyer H, Welp C. Control of prostaglandin-induced parturition in sows by injection of the beta-adrenergic blocking agent carazolol or carazolol and oxytocin. J Anim Sci. 1990 Dec;68(12):3967-71. PubMed PMID: 1981062.; 9: Lefebvre HP, Jaeg JP, Rico AG, Toutain PL, Braun JP. Variations of plasma creatine kinase in rabbits following repetitive blood sampling effects of pretreatment with acepromazine, carazolol and dantrolene. Eur J Clin Chem Clin Biochem. 1992 Jul;30(7):425-8. PubMed PMID: 1356023.; 10: Engelsma JW, Simons J. Simple fluorimetric screening for carazolol in swine kidneys by means of Sep-Pak cartridges. Vet Q. 1985 Jan;7(1):73-6. PubMed PMID: 2858140.; 11: España F, Pérez-Marín CC, Santiago-Moreno J, Ziecik A. Effect of carazolol on the oestrous behaviour and concentrations of luteinising hormone and steroids in lactating cows during the periovulatory period. Vet Rec. 2007 Jun 9;160(23):799-803. PubMed PMID: 17558028.; 12: Gündüz MC, Turna O, Cirit U, Uçmak M, Tek C, Sabuncu A, Bacinoğlu S. Lambing rates and litter size following carazolol administration prior to insemination in Kivircik ewes. Anim Reprod Sci. 2010 Mar;118(1):32-6. doi: 10.1016/j.anireprosci.2009.06.001. PubMed PMID: 19586730.; 13: Berridge MS, Cassidy EH, Terris AH, Vesselle JM. Preparation and in vivo binding of [11C]carazolol, a radiotracer for the beta-adrenergic receptor. Int J Rad Appl Instrum B. 1992 Jul;19(5):563-9. PubMed PMID: 1356952.; 14: Nasr MT, Abdel-Ghaffar AE, Agag MA. [Effect of the beta receptor blockader carazolol on the dropping and retention of the placenta in the camel (C. dromedarius)]. Tierarztl Prax. 1996 Jun;24(3):319-21. German. PubMed PMID: 8767196.; 15: Doze P, Elsinga PH, de Vries EF, Van Waarde A, Vaalburg W. Mutagenic activity of a fluorinated analog of the beta-adrenoceptor ligand carazolol in the Ames test. Nucl Med Biol. 2000 Apr;27(3):315-9. PubMed PMID: 10832089.; 16: Salom D, Padayatti PS, Palczewski K. Crystallization of G protein-coupled receptors. Methods Cell Biol. 2013;117:451-68. doi: 10.1016/B978-0-12-408143-7.00024-4. PubMed PMID: 24143992; PubMed Central PMCID: PMC4605854.; 17: Rose MD, Shearer G. Determination of tranquilisers and carazolol residues in animal tissue using high-performance liquid chromatography with electrochemical detection. J Chromatogr. 1992 Oct 30;624(1-2):471-7. PubMed PMID: 1362965.; 18: Peeters E, Neyt A, Beckers F, De Smet S, Aubert AE, Geers R. Influence of supplemental magnesium, tryptophan, vitamin C, and vitamin E on stress responses of pigs to vibration. J Anim Sci. 2005 Jul;83(7):1568-80. PubMed PMID: 15956466.; 19: Haagsma N, Bathelt ER, Engelsma JW. Thin-layer chromatographic screening method for the tranquillizers azaperone, propiopromazine and carazolol in pig tissues. J Chromatogr. 1988 Jan 29;436(1):73-9. PubMed PMID: 2897377.; 20: Kadir F, Zuidema J, Pijpers A, Melendez R, Vulto A, Verheijden JH. Pharmacokinetics of intravenously, intramuscularly and intra-adiposely administered carazolol in pigs. J Vet Pharmacol Ther. 1990 Dec;13(4):350-5. PubMed PMID: 1981082.
• PubChem Compound: 71739
• Last Modified: Nov 11 2021